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Compound of Interest

Compound Name: Ddr1-IN-4

Cat. No.: B607013

For researchers and scientists in the field of drug development, the proper management of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the handling and disposal of Ddr1-IN-4, a potent and selective Discoidin
Domain Receptor 1 (DDR1) inhibitor. Adherence to these procedures is critical for ensuring
laboratory safety and regulatory compliance.

Chemical Properties of Ddr1-IN-4

A clear understanding of a compound's properties is the first step in safe handling. Key
guantitative data for Ddr1-IN-4 is summarized below.

Property Value

Molecular Formula C23H20BrFsNeOs

Molecular Weight 565.34 g/mol

CAS Number 2125676-13-1

ICso for DDR1 29 nM[1][2]

ICso for DDR2 1.9 uM (1900 nM)[1][2]

Solubility Soluble in DMSO (200 mg/mL, 353.77 mM)[1]

Powder: -20°C for 3 years. In solvent: -80°C for
Storage
1 year.[1]
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Proper Disposal Procedures for Ddr1-IN-4

As a research chemical, Ddr1-IN-4 must be disposed of in accordance with institutional, local,
state, and federal regulations. The following step-by-step guide outlines the recommended
disposal protocol.

Step 1: Consult Institutional Guidelines Before initiating any disposal process, consult your
institution's Environmental Health and Safety (EHS) department. They will provide specific
protocols and resources for chemical waste management that are compliant with all applicable
regulations.

Step 2: Waste Segregation Properly segregate Ddr1-IN-4 waste. Do not mix it with non-
hazardous or general laboratory waste.

e Solid Waste: Collect unused or expired Ddr1-IN-4 powder, as well as any lab materials
heavily contaminated with the solid compound (e.g., weighing boats, contaminated gloves),
in a clearly labeled, sealed container.

o Liquid Waste: Solutions containing Ddr1-IN-4 (e.g., from experiments or stock solutions)
should be collected in a designated, leak-proof, and shatter-resistant waste container.
Ensure the container is compatible with the solvent used (e.g., DMSO).

Step 3: Labeling Clearly label all waste containers with the following information:
e The words "Hazardous Waste"

e The full chemical name: "Ddr1-IN-4"

e The solvent used (if applicable, e.g., "DMSQO")

» The approximate concentration and quantity of the waste

e The date the waste was first added to the container

e The principal investigator's name and laboratory contact information

Step 4: Storage of Waste Store the sealed and labeled waste containers in a designated,
secure secondary containment area within the laboratory. This area should be away from
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drains, heat sources, and incompatible chemicals.

Step 5: Arrange for Pickup Contact your institution's EHS department to schedule a pickup for
the hazardous waste. Do not attempt to dispose of chemical waste down the drain or in the

regular trash.

DDR1 Signaling Pathway

DDRL1 is a receptor tyrosine kinase that is activated by collagen.[3] Its activation triggers
several downstream signaling pathways involved in cellular processes like proliferation,
migration, and invasion.[4] The following diagram illustrates a simplified overview of the DDR1

signaling cascade.
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Caption: Simplified DDR1 signaling pathway and the inhibitory action of Ddr1-IN-4.

Experimental Protocols

While specific experimental protocols for Ddr1-IN-4 are highly dependent on the research
application, a general protocol for assessing its in vitro efficacy is outlined below. This is based
on methodologies used to characterize similar kinase inhibitors.[5]
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In Vitro DDR1 Phosphorylation Inhibition Assay

o Cell Culture: Culture cells overexpressing DDR1 (e.g., HT1080 cells) in appropriate media.

[1]
e Plating: Seed the cells in 96-well plates and allow them to adhere overnight.

e Serum Starvation: Replace the growth medium with serum-free medium and incubate for 24
hours to reduce basal receptor phosphorylation.

e Inhibitor Treatment: Prepare serial dilutions of Ddr1-IN-4 in serum-free medium. Add the
diluted inhibitor to the cells and incubate for a predetermined time (e.g., 1-2 hours).

o Collagen Stimulation: To activate DDR1, add a solution of collagen to the wells and incubate
for the desired time.

o Cell Lysis: Aspirate the medium and lyse the cells using a suitable lysis buffer containing
protease and phosphatase inhibitors.

o ELISA or Western Blot: Analyze the cell lysates to determine the levels of phosphorylated
DDRL1 and total DDR1. An ELISA-based assay or Western blotting with specific antibodies
can be used for this purpose.[5]

» Data Analysis: Calculate the percentage of inhibition of DDR1 phosphorylation at each
concentration of Ddr1-IN-4 and determine the ICso value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to Ddr1-IN-4: Safe Handling and
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607013#ddr1-in-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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